2-{[(Benzyloxy)carbonyl]amino}-4,4,4-trifluorobutanoic acid

• Molecular Formula: C12H12F3NO4
• Molecular Weight: 291.22 g/mol
• IUPAC Name: 4,4,4-trifluoro-2-(phenylmethoxycarbonylamino)butanoic acid
• InChI: InChI=1S/C12H12F3NO4/c13-12(14,15)6-9(10(17)18)16-11(19)20-7-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,16,19)(H,17,18)
• InChI Key: BJVBZOIXZFLGGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC(CC(F)(F)F)C(=O)O
• sequence: X

Description

2-{[(Benzyloxy)carbonyl]amino}-4,4,4-trifluorobutanoic acid is a useful research compound. Its molecular formula is C12H12F3NO4 and its molecular weight is 291.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-amino-4,4,4-trifluorobutyric acid (543 mg, 3.45 mmol) in aq. 1N NaOH (13 mL, 13.0 mmol), a solution of benzyl chloroformate (0.600 mL, 4.26 mmol) in dioxane (5 mL) was added. The mixture was stirred at room temperature for 18 h. It was then washed with EtOAc. The aqueous solution was acidified to pH 1-2 with 6N HCl. The product was extracted with EtOAc. The EtOAc phase was dried over Na2SO4, concentrated in vacuo to give 2-(benzyloxycarbonylamino)-4,4,4-trifluorobutanoic acid (202 mg).